Cas no 871571-88-9 (Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with chloro and carboxylate functional groups. This structure imparts significant potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of chlorinated aromatic and heterocyclic moieties enhances its reactivity and binding affinity, making it valuable for medicinal chemistry applications. Its ester group allows for further derivatization, facilitating the synthesis of more complex derivatives. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic workflows. Its well-defined chemical properties make it suitable for research and industrial-scale applications requiring precise molecular modifications.
Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate structure
871571-88-9 structure
Product Name:Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:871571-88-9
MF:C15H11Cl2N3O2
MW:336.172741174698
CID:2852137
PubChem ID:73555017
Update Time:2025-08-03

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
    • 871571-88-9
    • DB-157882
    • Inchi: 1S/C15H11Cl2N3O2/c1-2-22-15(21)11-8-18-20-13(17)7-12(19-14(11)20)9-3-5-10(16)6-4-9/h3-8H,2H2,1H3
    • InChI Key: LOYRBZSGKNJUTF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2C=CC(=CC=2)Cl)=NC2=C(C(=O)OCC)C=NN21

Computed Properties

  • Exact Mass: 335.0228320Da
  • Monoisotopic Mass: 335.0228320Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 56.5Ų

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM151667-1g
ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
871571-88-9 95%
1g
$830 2021-08-05
Chemenu
CM151667-1g
ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
871571-88-9 95%
1g
$*** 2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1744745-1g
Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
871571-88-9 98%
1g
¥5880.00 2024-04-27
Crysdot LLC
CD11039634-1g
Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
871571-88-9 95+%
1g
$880 2024-07-18

Additional information on Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 871571-88-9): A Versatile Scaffold in Modern Pharmaceutical Research

Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 871571-88-9, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple chloro substituents and a carboxylate ester group enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate structure is particularly intriguing because of its ability to modulate biological pathways through precise interactions with target proteins and enzymes. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity and pharmacokinetic properties with remarkable accuracy. This has spurred interest in developing derivatives of this compound that could exhibit improved efficacy and reduced toxicity in therapeutic settings.

In the context of contemporary drug discovery, the< strong>pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied for its role in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The chloro substituents at the 7th and 4th positions relative to the pyrimidine ring not only enhance lipophilicity but also facilitate hydrogen bonding interactions, which are crucial for drug-receptor binding. Furthermore, the ester functionality at the 3-position provides a site for further chemical modification, allowing for the synthesis of a diverse library of analogs.

Recent publications highlight the< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate as a precursor in the development of novel antiviral agents. Its ability to interfere with viral replication by inhibiting key enzymes has made it a focal point in efforts to combat emerging infectious diseases. For instance, studies have demonstrated its potential in disrupting the replication cycle of RNA viruses by targeting enzymes such as RNA-dependent RNA polymerase. This aligns with global efforts to identify broad-spectrum antiviral compounds that can be rapidly deployed in response to outbreaks.

The< strong>7-chloro and< strong>4-chlorophenyl moieties in this compound contribute to its unique electronic properties, which are essential for modulating biological activity. Chlorine atoms are known to be effective electron-withdrawing groups that can enhance binding interactions by stabilizing positive charges on adjacent atoms. This characteristic has been leveraged in designing molecules that exhibit potent activity against a range of therapeutic targets. Additionally, the< strong>carboxylate ester group can undergo hydrolysis or transesterification reactions, providing a means to fine-tune physicochemical properties such as solubility and metabolic stability.

In vitro studies have shown that derivatives of< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate exhibit promising activity against various disease models. For example, preclinical trials have indicated its efficacy in inhibiting tumor growth by targeting pathways involved in cell proliferation and apoptosis. The compound's ability to selectively inhibit aberrant signaling pathways without significant off-target effects makes it an attractive candidate for further development. Moreover, its structural features allow for easy modifications that could enhance its bioavailability and reduce potential side effects.

The< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate molecule also finds utility in chemical biology research, where it serves as a tool compound for studying enzyme mechanisms and protein interactions. Its well-defined structure allows researchers to probe specific residues within target proteins through site-directed mutagenesis experiments. Such studies provide critical insights into how small molecules interact with biological systems at the molecular level, which is essential for rational drug design.

The synthesis of< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the pyrazolo[1,5-a]pyrimidine core followed by functional group manipulations to introduce chloro substituents and the ester group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical for scaling up production while maintaining environmental responsibility.

The pharmacological profile of< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate continues to be explored through interdisciplinary collaborations between chemists, biologists, and clinicians. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced pharmacological properties. Additionally, computational modeling has played a pivotal role in predicting how structural modifications will affect biological activity, streamlining the drug discovery process.

In conclusion,< strong>Ethyl 7-chloro-5-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No.< strong>871571-88-9) stands as a testament to the power of heterocyclic chemistry in addressing complex biomedical challenges. Its structural versatility and functional diversity make it a cornerstone in modern pharmaceutical research. As our understanding of disease mechanisms deepens and new technologies emerge, compounds like this will continue to inspire innovative approaches to drug development.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.